![molecular formula C23H24N4O6S B2398331 4-(N,N-diallylsulfamoyl)-N-(5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide CAS No. 533870-24-5](/img/structure/B2398331.png)
4-(N,N-diallylsulfamoyl)-N-(5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide
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Description
4-(N,N-diallylsulfamoyl)-N-(5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C23H24N4O6S and its molecular weight is 484.53. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
Compounds structurally related to "4-(N,N-diallylsulfamoyl)-N-(5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide" have been synthesized and evaluated for their anticancer activities. For example, a series of benzamide derivatives were designed, synthesized, and tested against several cancer cell lines, showing moderate to excellent anticancer activities. These activities were compared with etoposide, a reference drug, and some derivatives exhibited higher anticancer activities than the reference, highlighting the potential of these compounds in anticancer research (Ravinaik et al., 2021).
Antibacterial and Antioxidant Activities
The antibacterial and antioxidant potentials of 1,3,4-oxadiazole derivatives have also been investigated. Certain derivatives demonstrated good antibacterial activity against Staphylococcus aureus, while others showed potent antioxidant activity. This research underscores the versatility of 1,3,4-oxadiazole derivatives in developing new antimicrobial and antioxidant agents (Karanth et al., 2019).
Nematocidal Activity
Further research into 1,2,4-oxadiazole derivatives containing a 1,3,4-thiadiazole amide group revealed that certain compounds exhibit promising nematocidal activity against Bursaphelenchus xylophilus, a significant pest. This study presents these derivatives as potential lead compounds for developing new nematicides, showcasing the application of oxadiazole derivatives in agricultural science (Liu et al., 2022).
Herbicidal Activity
Oxadiazole derivatives have also been explored for their herbicidal activities. Research into 4-alkoxy/benzyloxyphenyltetrazoles and 1,3,4-oxadiazoles based on the structure of benzamidines showed that some synthesized compounds possess good herbicidal activity on dicotyledonous and monocotyledonous plants. This indicates the potential of these compounds in developing new herbicides (Bao, 2008).
properties
IUPAC Name |
4-[bis(prop-2-enyl)sulfamoyl]-N-[5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N4O6S/c1-5-13-27(14-6-2)34(29,30)18-10-7-16(8-11-18)21(28)24-23-26-25-22(33-23)19-12-9-17(31-3)15-20(19)32-4/h5-12,15H,1-2,13-14H2,3-4H3,(H,24,26,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFDZVYPWBDWLGO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C2=NN=C(O2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CC=C)CC=C)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N4O6S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
484.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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